Cas no 828268-13-9 (Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester)

828268-13-9 structure
Product name:Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester
Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester
- 4-diethoxyphosphorylbut-2-enyl 4-methoxybenzoate
- 4-(Diethoxyphosphoryl)but-2-en-1-yl 4-methoxybenzoate
- DTXSID90836370
- 828268-13-9
-
- Inchi: InChI=1S/C16H23O6P/c1-4-21-23(18,22-5-2)13-7-6-12-20-16(17)14-8-10-15(19-3)11-9-14/h6-11H,4-5,12-13H2,1-3H3
- InChI Key: MDHPVEHHODJKGR-UHFFFAOYSA-N
- SMILES: CCOP(=O)(CC=CCOC(=O)C1=CC=C(C=C1)OC)OCC
Computed Properties
- Exact Mass: 342.12322545g/mol
- Monoisotopic Mass: 342.12322545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 71.1Ų
Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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2. Caper tea
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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